![molecular formula C10H9ClN2O2 B1322519 2-Chloro-6,7-dimethoxyquinoxaline CAS No. 216699-86-4](/img/structure/B1322519.png)
2-Chloro-6,7-dimethoxyquinoxaline
Overview
Description
2-Chloro-6,7-dimethoxyquinoxaline is a chemical compound that is part of the quinoxaline family, which are heterocyclic compounds containing a benzene ring fused to a pyrazine ring. The presence of chloro and methoxy groups on the quinoxaline nucleus can significantly alter the compound's physical, chemical, and biological properties, making it a valuable intermediate for various chemical transformations and potential applications in medicinal chemistry.
Synthesis Analysis
The synthesis of quinoxaline derivatives, including those with chloro and methoxy substituents, often involves multi-step reactions starting from readily available starting materials such as vanillin. For instance, the synthesis of 2-chloro-4-amino-6,7-dimethoxyquinazoline involves methylation, nitration, oxidation, reduction, cyclization, chlorination, and amination steps, with an overall yield of 26% . Similarly, the synthesis of 1-chloromethyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride is achieved through acylation, Bischler-Napieralski reaction, reduction, and salt formation, with a reported yield of 41.1% . These methods are noted for their mild reaction conditions and potential for industrialization.
Molecular Structure Analysis
The molecular structure of quinoxaline derivatives can be characterized by various spectroscopic techniques. For example, 4-amino-2-chloro-6,7-dimethoxyquinazoline forms base-paired N-H...N hydrogen-bonded dimers in the solid state, with the quinazoline moieties each flanked by a methanol molecule via N-H...O hydrogen bonding . Such structural features are crucial for understanding the compound's reactivity and interactions with biological targets.
Chemical Reactions Analysis
Quinoxaline derivatives undergo a variety of chemical reactions. The reactivity of 3-alkynyl-2-chloroquinoxalines and 2,3-dialkynylquinoxalines with CH-acids' carbanions has been studied, showing that reactions can proceed as tandem or cascade cyclizations to yield polynuclear heterocyclic compounds . Additionally, 2-chloroquinoxaline derivatives have been used as a nucleus for molecular transformations to obtain new compounds with potential antimicrobial activity . These transformations include the replacement of the C2 chlorine with an ether linkage and further reactions to yield Schiff bases containing quinoxaline moieties.
Physical and Chemical Properties Analysis
The physical and chemical properties of 2-chloro-6,7-dimethoxyquinoxaline derivatives are influenced by their substituents. For instance, the pharmacokinetics of a related compound, 6,7-dimethoxy 4-(p-chlorobenzyl) isoquinoline, in rats and mice indicate moderate absorption after oral administration, significant hepatic first-pass effect, and excretion mainly via urine and feces . The presence of methoxy groups also leads to metabolites through O-demethylation . These properties are essential for the development of quinoxaline derivatives as therapeutic agents.
Scientific Research Applications
Application in Methylglyoxal Assay
2-Chloro-6,7-dimethoxyquinoxaline derivatives, such as 6,7-dimethoxy-2-methylquinoxaline, are used in assays of methylglyoxal in chemical and biological systems. These compounds are derivatized for the assay, contributing to the analysis of trace amounts of methylglyoxal, an important biomolecule in various metabolic pathways (McLellan & Thornalley, 1992).
Reactivity in Chemical Synthesis
2-Chloro-6,7-dimethoxyquinoxaline is involved in reactions with various nucleophilic reagents, leading to the formation of novel compounds. For example, it reacts with aromatic amines and mercaptoacetic acid, demonstrating its utility in synthetic organic chemistry (Badr et al., 1983).
Antimicrobial Activity
Derivatives of 2-Chloro-6,7-dimethoxyquinoxaline have been synthesized and evaluated for their antimicrobial activity. These derivatives are modified to enhance their efficacy against various microbial strains, illustrating the potential of 2-Chloro-6,7-dimethoxyquinoxaline in developing new antimicrobial agents (Singh et al., 2010).
Applications in Cytotoxicity Studies
Studies on derivatives of 2-Chloro-6,7-dimethoxyquinoxaline, such as 2-chloro-3-formylpyrido[2,1-a]isoquinoline-1-carbonitrile, have been conducted to assess their cytotoxicity against various cancer cell lines. This demonstrates the potential use of these compounds in cancer research and drug development (Mansour et al., 2013).
Safety and Hazards
properties
IUPAC Name |
2-chloro-6,7-dimethoxyquinoxaline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O2/c1-14-8-3-6-7(4-9(8)15-2)13-10(11)5-12-6/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJGOYBHXJBMXIL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)N=CC(=N2)Cl)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20626625 | |
Record name | 2-Chloro-6,7-dimethoxyquinoxaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20626625 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6,7-dimethoxyquinoxaline | |
CAS RN |
216699-86-4 | |
Record name | 2-Chloro-6,7-dimethoxyquinoxaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20626625 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-6,7-dimethoxyquinoxaline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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